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Compound of Interest

Compound Name: Folinic acid calcium salt

Cat. No.: B532865

Welcome to the technical support center for folinic acid calcium salt (also known as
Leucovorin). This resource is designed to assist researchers, scientists, and drug development
professionals in effectively using this compound in in vitro assays, with a special focus on
overcoming common solubility challenges.

Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses specific issues that users may encounter during their experiments.
Q1: What is the expected solubility of folinic acid calcium salt in aqueous solutions?

A: The reported solubility of folinic acid calcium salt in water varies across different sources,
which can be a point of confusion. Some report it as sparingly soluble, while others state it is
easily or very soluble.[1][2][3] This discrepancy can be attributed to factors such as the specific
form of the salt (e.g., hydrate level), temperature, pH, and the presence of other ions. It is
practically insoluble in organic solvents like ethanol, acetone, ether, and DMSO.[1][4][5]

For practical laboratory purposes, preparing fresh solutions is highly recommended, as
agueous solutions can be unstable.[4][6]

Data Summary: Reported Solubility in Aqueous Solutions
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Solubility Value Solvent Source(s) Notes

Tested in-house by
13 mg/mL Water [4] the supplier (Selleck

Chemicals).

Sonication is

recommended to
9.8 mg/mL H20 [5] ) )

achieve this

concentration.

This lower value may
~0.3 mg/mL Water [61[7] refer to the L-folinic
acid form.

Japanese
"Very soluble” Water [3] Pharmacopoeia

description.

i General chemical
"Easily soluble” Water [1]8] o
property description.

) General chemical
"Sparingly soluble” Water [1112]9] o
property description.

Q2: My folinic acid calcium salt isn't dissolving. What troubleshooting steps can | take?

A: If you are encountering solubility issues, follow this systematic troubleshooting workflow. The
primary solvent should be water. Avoid organic solvents like DMSO or ethanol, in which it is
nearly insoluble.[4]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.selleckchem.com/datasheet/calcium-folinate-S513605-DataSheet.html
https://www.targetmol.com/compound/folinic%20acid%20calcium
https://cdn.caymanchem.com/cdn/insert/23833.pdf
https://en.wikipedia.org/wiki/Folinic_acid
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Calcium_Folinate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7278842.htm
https://www.fengchengroup.com/pharmaceutical-api/functional-api/calcium-folinate-leucovorin-calcium-bp-ep-usp.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7278842.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7278842_EN.htm
https://www.usbio.net/biochemicals/F5810/Folinic-Acid-Calcium-Salt
https://www.benchchem.com/product/b532865?utm_src=pdf-body
https://www.selleckchem.com/datasheet/calcium-folinate-S513605-DataSheet.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b532865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Workflow for Solubility Issues

Start: Solubility Issue

1. Check Certificate of Analysis (CoA)
for supplier-specific solubility data.

Y

2. Confirm Solvent
Are you using high-purity water?

Y

3. Apply Physical Methods
Try brief sonication or vortexing.

Y

4. Gentle Warming
Warm solution briefly to 37°C.
Avoid high temperatures.

5. Check pH
Is the pH between 6.8 and 8.0?

6. Prepare Fresh Solution
Solutions are unstable.

Adjust pH towards neutral/mildly alkaline
(e.g., using dilute NaOH).
Use caution.

Do not store for more than a day.

. Issue Persists:
Success: Compound Dissolved

Contact Supplier
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FRo-Mediated STAT3 Signaling by Folinic Acid

Cell Membrane

Folate Metabolism and Folinic Acid's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Support Center: Folinic Acid Calcium Salt in
In Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b532865#improving-folinic-acid-calcium-salt-solubility-
for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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